![molecular formula C17H25NO2 B3281283 Tert-butyl 4-(4-methylphenyl)piperidine-1-carboxylate CAS No. 732275-92-2](/img/structure/B3281283.png)
Tert-butyl 4-(4-methylphenyl)piperidine-1-carboxylate
Overview
Description
- Structure : The compound consists of a piperidine ring with a tert-butyl ester group attached to the nitrogen atom and a methylphenyl group at the 4-position of the piperidine ring .
Molecular Structure Analysis
Chemical Reactions Analysis
- Functional Group Transformations : The compound can serve as a building block for the synthesis of other molecules .
Physical And Chemical Properties Analysis
Scientific Research Applications
Synthesis and Optimization
Tert-butyl 4-(4-methylphenyl)piperidine-1-carboxylate has been synthesized and used as a key intermediate in the production of various pharmacologically important compounds. A notable example is its role in the synthesis of Vandetanib, an anticancer drug, where it was synthesized from piperidin-4-ylmethanol through a series of steps including acylation, sulfonation, and substitution, achieving a total yield of 20.2% (Min Wang et al., 2015).
Use in Biologically Active Compounds
Tert-butyl 4-(4-methylphenyl)piperidine-1-carboxylate has been identified as an important intermediate in the synthesis of crizotinib, a drug used in cancer treatment. The compound was synthesized using tert-butyl-4-hydroxypiperdine-1-carboxylate as a starting material, and its structure was confirmed by MS and 1HNMR spectrum. The total yield of the synthesis process was reported to be 49.9% (D. Kong et al., 2016).
Application in Anticancer Drug Synthesis
Another significant application is its use in synthesizing tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, a critical intermediate for small molecule anticancer drugs. The compound was synthesized from commercially available piperidin-4-ylmethanol and underwent nucleophilic substitution, oxidation, halogenation, and elimination reactions, with a high total yield of 71.4% (Binliang Zhang et al., 2018).
Role in Novel Pharmacological Cores
The compound has also been used in creating novel pharmacological cores, as demonstrated by the synthesis of tert-butyl 4-(1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate. This process involved a reaction leading to the formation of a 1-methyl-1H-pyrazol-5-yl substituent, indicating the compound's potential in creating diverse pharmacological structures (D. Richter et al., 2009).
Anticorrosive Properties
Interestingly, tert-butyl 4-[(4-methyl phenyl) carbonyl] piperazine-1-carboxylate has been studied for its anticorrosive properties. It exhibited significant inhibition efficiency for steel in corrosive media, showcasing its potential in industrial applications beyond pharmaceuticals (B. Praveen et al., 2021).
properties
IUPAC Name |
tert-butyl 4-(4-methylphenyl)piperidine-1-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25NO2/c1-13-5-7-14(8-6-13)15-9-11-18(12-10-15)16(19)20-17(2,3)4/h5-8,15H,9-12H2,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWQPBEKHKMNAHV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2CCN(CC2)C(=O)OC(C)(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 4-(4-methylphenyl)piperidine-1-carboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.